
An In-depth Technical Guide to TINUVIN-1130
(CAS Number: 104810-48-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B185860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TINUVIN-1130, a

hydroxyphenylbenzotriazole ultraviolet (UV) absorber. The information is curated for a scientific

audience, with a focus on its technical data, experimental evaluation, and a discussion of its

primary applications and potential, albeit currently unexplored, relevance to broader chemical

and biological research.

Core Chemical and Physical Properties
TINUVIN-1130 is a liquid UV absorber primarily utilized in industrial applications to protect

materials from photodegradation.[1][2] Its chemical structure, a substituted benzotriazole, is

designed for high permanence and performance in demanding conditions.[1][3]

Table 1: Physicochemical Properties of TINUVIN-1130
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Property Value Source(s)

CAS Number 104810-48-2 [3][4]

Appearance
Light yellow to light amber

viscous liquid
[3][4]

Chemical Class Hydroxyphenylbenzotriazole [1][3]

Boiling Point 166 °C (0.011 kPa) [4]

Density 1.17 g/cm³ (at 20 °C) [3]

Dynamic Viscosity 7400 mPa.s (at 20 °C) [3]

Flash Point 218 °C [4]

Thermal Decomposition > 250 °C [4]

Water Solubility Insoluble [4]

Table 2: Solubility Profile of TINUVIN-1130 in Various Solvents ( g/100 g solution at 20 °C)

Solvent Solubility Source(s)

Butylcarbitol > 50 [3]

Butanol > 50 [3]

Butylacetate > 50 [3]

Ethylglycol > 50 [3]

1-methoxypropylacetate-2 > 50 [3]

Methylethylketone > 50 [3]

Xylene > 50 [3]

Hexanedioldiacrylate > 50 [3]

Trimethylolpropanetriacrylate > 50 [3]

Mechanism of Action and Spectroscopic Data
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TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as thermal

energy, thereby preventing the photo-oxidation of the material it is incorporated into. The

hydroxyphenylbenzotriazole moiety is key to this mechanism, which involves an intramolecular

hydrogen bond that facilitates the rapid and reversible conversion of electronic energy.

While detailed NMR, IR, and mass spectrometry data are not readily available in the public

domain, the UV-visible spectrum demonstrates its strong absorbance in the UV-A and UV-B

regions, which is critical for its function as a photostabilizer.[5] A representative UV

transmittance spectrum in toluene shows that increasing concentrations of TINUVIN-1130 lead

to a significant reduction in UV light transmission, particularly in the 300-400 nm range.[3][6]
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Mechanism of UV energy dissipation by a hydroxyphenylbenzotriazole.

Experimental Protocols for Performance Evaluation
Detailed experimental protocols for TINUVIN-1130 are not published in peer-reviewed

literature. However, a generalized protocol for evaluating the performance of UV absorbers in

coatings and polymers can be described based on established industry standards such as

ASTM G154, ASTM G155, and ISO 4892-2.[7][8][9]

Generalized Protocol for Accelerated Weathering Testing
1. Sample Preparation:

Prepare polymer or coating samples with varying concentrations of TINUVIN-1130 (e.g.,

0.5%, 1.0%, 2.0% w/w).

Include a control sample with no UV absorber.

For coatings, apply to standardized panels (e.g., steel or aluminum) and cure as specified.[7]
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Condition all samples at standard conditions (e.g., 23°C, 50% relative humidity) for at least

48 hours.[8]

2. Initial Characterization:

Measure the initial color of all samples using a spectrophotometer (CIELAB Lab* values).[7]

Measure the initial gloss at various angles (e.g., 20°, 60°, 85°) using a gloss meter.[7]

Obtain initial spectroscopic data (e.g., ATR-FTIR) to establish a baseline of the chemical

structure.[10]

3. Accelerated Weathering Exposure:

Place the samples in an accelerated weathering chamber (e.g., QUV or Xenon-arc).[7][8]

Expose the samples to alternating cycles of UV radiation and moisture at controlled,

elevated temperatures. A typical cycle might be 8 hours of UV exposure at 60°C followed by

4 hours of condensation at 50°C.[7]

The total exposure duration can range from 500 to over 2000 hours.[7]

4. Periodic Evaluation:

At predetermined intervals (e.g., every 250 hours), remove the samples for evaluation.

Measure the color and calculate the total color difference (ΔE*).[7]

Measure the gloss and calculate the percent gloss retention.[7]

Conduct visual inspections for physical degradation such as cracking, blistering, or chalking.

[7]

Acquire ATR-FTIR spectra to monitor chemical changes, such as the formation of carbonyl

groups, which indicate polymer degradation.[10][11]
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Workflow for evaluating UV absorber performance.

Synergistic Effects with Hindered Amine Light
Stabilizers (HALS)
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TINUVIN-1130 is often used in combination with Hindered Amine Light Stabilizers (HALS) to

achieve synergistic protection.[3][4][6] While TINUVIN-1130 absorbs UV radiation, HALS

function by scavenging free radicals that are formed during photodegradation. This dual-

protection mechanism is highly effective in preventing gloss reduction, cracking, blistering, and

color change in coatings.[3][4][6]
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Synergistic action of TINUVIN-1130 and HALS.

Toxicological Profile
Table 3: Summary of Toxicological Data for TINUVIN-1130
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Endpoint Result Species Source(s)

Acute Oral Toxicity LD50 > 2000 mg/kg Rat [12]

Acute Dermal Toxicity LD50 > 2000 mg/kg Rat [12]

Skin Irritation Non-irritant Rabbit [12]

Eye Irritation Non-irritant Rabbit [12]

Skin Sensitization
May cause an allergic

skin reaction
Guinea pig [12]

Aquatic Toxicity

LC50 (96h) 2.8 mg/l

(Toxic to aquatic life

with long lasting

effects)

Oncorhynchus mykiss

(Rainbow Trout)
[12]

Mutagenicity Not mutagenic
Bacteria, Mammalian

cell culture
[12]

Carcinogenicity

No suspicion of a

carcinogenic effect in

humans

- [12]

Relevance to Drug Development and Biological
Research
Currently, TINUVIN-1130 is manufactured and used as an industrial chemical for material

stabilization. There is no evidence in the scientific literature to suggest its use or evaluation in

any drug development or therapeutic context. Its low water solubility and primary function as a

UV absorber for polymers make it an unlikely candidate for direct pharmaceutical applications.

However, for researchers in drug development, the benzotriazole scaffold itself is of significant

interest. Benzotriazole derivatives have been explored for a wide range of pharmacological

activities, including antimicrobial, anti-inflammatory, and anticancer properties.[13][14] This is

due to the versatile chemistry of the benzotriazole ring system, which allows for the synthesis

of diverse molecular structures.
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A recent study highlighted that some benzotriazole UV stabilizers (not specifically TINUVIN-
1130) can interact with the epidermal growth factor receptor (EGFR), a key target in cancer

therapy.[13] The study found that certain chlorinated benzotriazoles could inhibit EGFR

signaling.[13] While these findings are intriguing and may open new avenues for research, it is

crucial to emphasize that they do not directly apply to TINUVIN-1130 and that its biological

effects have not been studied in this context.

Conclusion
TINUVIN-1130 is a high-performance liquid UV absorber with well-documented efficacy in the

stabilization of coatings and polymers. Its technical profile is characterized by excellent

photostability, thermal stability, and solubility in a wide range of organic solvents. While its

primary application is firmly in the industrial sector, the core benzotriazole structure is a

versatile scaffold in medicinal chemistry. For the drug development professional, TINUVIN-
1130 itself holds no current therapeutic relevance. However, the broader class of benzotriazole

compounds and their potential interactions with biological systems, as highlighted by recent

research on other UV stabilizers, may warrant future scientific investigation. It is imperative that

any such research be conducted with a clear understanding of the distinct chemical nature and

toxicological profile of each specific benzotriazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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